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Compound of Interest

Compound Name: Deoxy-5-methylcytidylic acid

CAS No.: 2498-41-1

Cat. No.: B1583386

Get Quote

Executive Summary & Core Directive
Deoxy-5-methylcytidylic acid (5-Methyl-dCMP) is a modified nucleotide intermediate primarily

used in epigenetic research to study DNA methylation dynamics.[1] Unlike its synthetic analog

5-aza-2'-deoxycytidine (Decitabine)—which is a potent cytotoxin and DNA methyltransferase

inhibitor—5-Methyl-dCMP is a naturally occurring metabolite and generally presents a low

hazard profile [1].[1]

Core Directive: While 5-Methyl-dCMP is not classified as a P-listed or U-listed acute hazardous

waste by the EPA, professional GLP (Good Laboratory Practice) standards dictate that it must

not be disposed of via sanitary sewer systems (drains).[1] It shall be segregated into Non-

Hazardous Chemical Waste or Biohazardous Waste streams depending strictly on its

experimental context.

Hazard Identification & Technical Properties
Before disposal, verify the material identity. Confusion with cytotoxic analogs is a common

compliance risk.[1]
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Physicochemical Data for Disposal
Property Specification Operational Relevance

Chemical Name
2'-Deoxy-5-methylcytidine 5'-

monophosphate

Standard nomenclature for

waste tags.[1]

CAS Number 2498-41-1
Required for chemical

inventory tracking.[1]

Molecular Formula C₁₀H₁₆N₃O₇P

Nitrogen/Phosphorus content

(relevant for environmental

release).

Physical State White Crystalline Powder

Aerosolization risk is low but

possible; use N95/P100 if

handling bulk.[1]

Solubility Soluble in Water/Buffers
Readily dissolves; spills can be

diluted and wiped.[1]

GHS Classification
Not Classified as Hazardous

[2]

No specific UN transport

number required for waste.

Stability Stable at -20°C
Does not form peroxides or

explosive byproducts.[1]
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Senior Scientist Insight:Do not conflate 5-Methyl-dCMP with 5-Aza-dC. The latter is a "suicide

substrate" for enzymes and requires cytotoxic waste handling. 5-Methyl-dCMP is a standard

metabolite. If your protocol uses both, default to the stricter (cytotoxic) waste stream to prevent

cross-contamination errors.

Waste Segregation Logic
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Effective disposal relies on the "Point of Generation" principle. Use the decision matrix below to

determine the correct waste stream.

Waste Generation Point:
5-Methyl-dCMP

Is the compound in contact
with biological agents?

(Cells, Viruses, Bacteria)

STREAM A:
Biohazardous Waste

YES (e.g., Cell Culture Media) Is the waste Liquid or Solid?

NO (Pure Chemical/Stock)

STREAM B:
Solid Chemical Waste

SOLID (Powder, Gloves, Tubes)

STREAM C:
Liquid Chemical Waste

LIQUID (Stock Solutions, Buffers)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating nucleotide waste streams. Note that biological

contamination overrides chemical classification.

Detailed Disposal Protocols
STREAM A: Biohazardous Waste (Cell Culture
Applications)
Context: Used in media to treat cells, or combined with viral vectors.[1] Rationale: The

biological agent (cells/virus) dictates the hazard, not the nucleotide.

Collection: Collect all liquid media containing 5-Methyl-dCMP in a vacuum flask containing

10% bleach (final concentration) or Wescodyne.

Deactivation: Allow chemically treated liquid to sit for 30 minutes.
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Disposal:

Liquids: Can often be drain-disposed after full decontamination (verify local institutional

guidelines).[1] If drain disposal is prohibited, transfer to a "Deactivated Liquid Biohazard"

carboy.

Solids: Pipette tips, flasks, and plates go immediately into Red Biohazard Bags (autoclave

bags).[1]

Terminal Treatment: Autoclave solids at 121°C, 15 psi for 30–60 minutes before entering the

municipal waste stream [3].

STREAM B: Solid Chemical Waste (Dry Reagents &
Consumables)
Context: Expired powder, contaminated weighing boats, gloves, and paper towels from spill

cleanup.[1]

Container: Use a clear, heavy-duty polyethylene bag or a wide-mouth HDPE drum.[1]

Labeling: Affix a "Non-Hazardous Chemical Waste" label.

Constituents: "Deoxy-5-methylcytidylic acid (Nucleotide) - Solid".[1]

Hazard Checkbox: Leave "Toxic/Flammable" unchecked.[1] Mark "Non-Regulated".[1]

Procedure: Double-bag any loose powder to prevent dusting.[1] Zip-tie or seal the bag

securely.

Handoff: Transfer to your facility's chemical waste accumulation area for incineration or

landfill (depending on local vendor capabilities).

STREAM C: Liquid Chemical Waste (Stock Solutions)
Context: Unused stock solutions (e.g., 10mM in water/TE buffer) that have not touched cells.[1]

Container: 4L or 10L HDPE Carboy (compatible with aqueous organics).
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Segregation: Can be co-mingled with other non-halogenated aqueous organic solvents (e.g.,

buffers, trace ethanol).[1] Do not mix with strong oxidizers.

Labeling:

Tag: "Aqueous Waste with Trace Organics".[1]

Chemicals:[1][2][3][4][5] "Water (99%), Deoxy-5-methylcytidylic acid (<1%)".[1]

Neutralization: No pH adjustment is required as the compound is generally neutral in

solution.

Spill Response & Cleanup
Although 5-Methyl-dCMP is low-hazard, spills should be managed to maintain a clean

workspace and prevent assay interference.[1]

Step Action Technical Note

1. PPE
Wear nitrile gloves, lab coat,

and safety glasses.[1]

Standard BSL-1/Chemical

Hygiene protection.[1]

2. Contain

If liquid, cover with absorbent

pads.[1] If powder, cover with

wet paper towel.[1]

Wetting the powder prevents

aerosolization during cleanup.

3. Clean
Wipe the area with 10% bleach

followed by 70% ethanol.

Bleach degrades residual

nucleic acids; ethanol removes

bleach residue.

4.[1] Dispose

Place all cleanup materials into

Stream B (Solid Chemical

Waste).

Do not place chemical spill

debris in regular trash.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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